Cas no 1018163-24-0 (2-(4,5-dimethylthiophen-2-yl)pyrrolidine)

• Product Name: 2-(4,5-dimethylthiophen-2-yl)pyrrolidine
• CAS No: 1018163-24-0
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• MDL: MFCD09701952
• CID: 3159290
• PubChem ID: 25248073
• Update Time: 2025-11-02

2-(4,5-dimethylthiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dimethyl-2-thienyl)pyrrolidine
• 2-(4,5-dimethylthiophen-2-yl)pyrrolidine
• CS-0241177
• 1018163-24-0
• EN300-231719
• AKOS005168096
• TQB16324
• STK352543

• MDL： MFCD09701952
• Inchi： 1S/C10H15NS/c1-7-6-10(12-8(7)2)9-4-3-5-11-9/h6,9,11H,3-5H2,1-2H3
• InChI Key： OFPJNQLPXHTRKA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C=C1C1CCCN1

Computed Properties

• Exact Mass: 181.09252066Da
• Monoisotopic Mass: 181.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-(4,5-dimethylthiophen-2-yl)pyrrolidine

Comprehensive Overview of 2-(4,5-dimethylthiophen-2-yl)pyrrolidine (CAS No. 1018163-24-0)

2-(4,5-dimethylthiophen-2-yl)pyrrolidine (CAS No. 1018163-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a pyrrolidine ring with a dimethylthiophene moiety, making it a versatile building block for drug discovery and advanced material applications. The unique structural features of this compound contribute to its potential in modulating biological activity and electronic properties.

The growing interest in thiophene-containing compounds like 2-(4,5-dimethylthiophen-2-yl)pyrrolidine stems from their prevalence in FDA-approved drugs and organic electronic materials. Researchers are particularly interested in how the electron-rich thiophene ring interacts with biological targets and influences charge transport properties. Recent studies have shown that modifications to the pyrrolidine nitrogen can significantly alter the compound's pharmacological profile, making it a valuable scaffold for medicinal chemistry.

From a synthetic chemistry perspective, 1018163-24-0 presents interesting challenges and opportunities. The steric effects of the 4,5-dimethyl substitution on the thiophene ring influence the compound's reactivity patterns, while the basic pyrrolidine nitrogen offers sites for further functionalization. These characteristics make it particularly valuable for creating libraries of derivatives in drug discovery programs targeting neurological disorders and inflammation.

The pharmaceutical applications of 2-(4,5-dimethylthiophen-2-yl)pyrrolidine derivatives are being explored in several therapeutic areas. Recent publications have investigated its potential as a precursor for dopamine receptor modulators and serotonin transporter inhibitors. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it particularly interesting for CNS drug development.

In materials science, the π-conjugated system of 2-(4,5-dimethylthiophen-2-yl)pyrrolidine has shown promise in organic electronics. Researchers are examining its derivatives for use in organic field-effect transistors (OFETs) and organic photovoltaics. The electron-donating properties of the pyrrolidine nitrogen, combined with the thiophene's aromatic character, create interesting electronic properties that can be tuned for specific applications.

The synthesis of 1018163-24-0 typically involves palladium-catalyzed cross-coupling reactions between appropriately functionalized thiophene and pyrrolidine precursors. Recent advances in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of production. These developments are particularly relevant given the growing emphasis on green pharmaceutical manufacturing in the chemical industry.

Analytical characterization of 2-(4,5-dimethylthiophen-2-yl)pyrrolidine presents unique challenges due to the compound's structural features. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure and purity. The compound's chromatographic behavior has been extensively studied to develop reliable quality control methods for industrial-scale production.

From a commercial perspective, 1018163-24-0 has seen growing demand from both academic and industrial researchers. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Several specialty chemical suppliers now offer custom synthesis services for this compound and its derivatives, catering to the needs of drug discovery programs and materials research.

The safety profile of 2-(4,5-dimethylthiophen-2-yl)pyrrolidine has been investigated in preliminary studies, though comprehensive toxicological data remains limited. Researchers working with this compound typically employ standard laboratory precautions for handling organic compounds. The development of safer synthetic analogs represents an active area of research in medicinal chemistry.

Looking to the future, 1018163-24-0 and its derivatives are likely to play increasingly important roles in both pharmaceutical and materials science applications. Ongoing research is exploring its potential in targeted drug delivery systems and molecular electronics. The compound's versatility and tunable properties make it a valuable tool for addressing current challenges in these fields.